Cas no 5388-28-3 (2-(methylamino)-5-pyrimidinecarbonitrile)

• Product Name: 2-(methylamino)-5-pyrimidinecarbonitrile
• CAS No: 5388-28-3
• MF: C₆H₆N₄
• MW: 134.139
• MDL: MFCD11505292
• CID: 367187
• PubChem ID: 329776857
• Update Time: 2024-10-29

2-(methylamino)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,2-(methylamino)-
• 2-(Methylamino)-5-pyrimidinecarbonitrile
• 2-(methylamino)-5-pyrimidinecarbonitrile(SALTDATA: FREE)
• S-BENZYLISOTHIOUREA HYDROCHLORIDE
• 2-(Methylamino)pyrimidine-5-carbonitrile
• pyrimidine, 5-cyano-2-methylamino-
• 2-(Methylamino)-5-pyrimidinecarbonitrile, AldrichCPR
• 5-cyano-2-methylaminopyrimidine
• 5388-28-3
• BS-38167
• AKOS006323346
• MFCD11505292
• SCHEMBL7455400
• 5-Pyrimidinecarbonitrile, 2-(methylamino)-
• 2-(methylamino)-5-pyrimidinecarbonitrile

• MDL： MFCD11505292
• Inchi： InChI=1S/C6H6N4/c1-8-6-9-3-5(2-7)4-10-6/h3-4H,1H3,(H,8,9,10)
• InChI Key： MCZXXEZSKWAWME-UHFFFAOYSA-N
• SMILES： CN=C1NC=C(C#N)C=N1

Computed Properties

• Exact Mass: 202.03300
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 172-177 °C
• Boiling Point: 316.4±34.0 °C at 760 mmHg
• Flash Point: 145.1±25.7 °C
• Refractive Index: 1.554
• PSA: 75.17000
• LogP: 3.41530
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(methylamino)-5-pyrimidinecarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： S36/37/39
• RTECS：UM0738000
• Hazardous Material Identification：
• Safety Term：S36/37/39-S45
• Risk Phrases：R25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)